Cas no 2137837-68-2 (Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 2137837-68-2
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5905491
• PubChem ID: 165788507
• Update Time: 2025-11-01

Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate
• 2137837-68-2
• EN300-734253
• Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C13H16N2O4/c1-3-18-6-5-9-7-10(13(17)19-4-2)11(8-14)12(16)15-9/h7H,3-6H2,1-2H3,(H,15,16)
• InChI Key： BWEJUKFFUQITHF-UHFFFAOYSA-N
• SMILES： O(CC)CCC1=CC(C(=O)OCC)=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.4Ų

Additional information on Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 2137837-68-2)

Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 2137837-68-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique pyridine-based structure. This compound features a cyano group, an ethoxyethyl side chain, and a hydroxyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₃H₁₆N₂O₄, highlights its potential for modifications in drug discovery pipelines.

Recent studies emphasize the role of pyridine derivatives like Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate in developing kinase inhibitors and antimicrobial agents. Researchers are exploring its utility in cancer therapeutics and neuroprotective compounds, aligning with the growing demand for targeted therapies. The compound’s ester functionality and electron-withdrawing cyano group enhance its reactivity, enabling diverse chemical transformations.

From an industrial perspective, CAS 2137837-68-2 is valued for its scalability in green chemistry applications. Manufacturers are optimizing synthetic routes to minimize waste, reflecting the global shift toward sustainable chemical production. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in pharmaceutical applications.

Users frequently search for "pyridine carboxylate synthesis" or "Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate suppliers," indicating strong market interest. The compound’s stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) further boost its adoption in high-throughput screening and combinatorial chemistry.

In agrochemicals, CAS 2137837-68-2 is investigated for its potential as a plant growth regulator. Its structural motifs mimic natural auxins, offering avenues for crop yield enhancement. This aligns with the rising focus on precision agriculture and bio-based solutions to address food security challenges.

For researchers, key questions include "How to characterize Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate?" and "What are the synthetic applications of CAS 2137837-68-2?" Robust protocols for its characterization—via mass spectrometry and IR spectroscopy—are well-documented, ensuring reproducibility. Meanwhile, its role in heterocyclic chemistry continues to expand, with patents highlighting its use in LED materials and organic semiconductors.

In summary, Ethyl 3-cyano-6-(2-ethoxyethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 2137837-68-2) exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications—from drug development to sustainable agriculture—underscore its relevance in addressing contemporary scientific and industrial challenges.